Cas no 1806758-58-6 (Ethyl 2-(fluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 2-(fluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806758-58-6
• MF: C₁₂H₁₃F₄NO₄
• MW: 311.229537725449
• CID: 4841785
• Update Time: 2025-05-27

Ethyl 2-(fluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(fluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C12H13F4NO4/c1-3-20-10(18)5-7-4-9(21-12(14,15)16)11(19-2)8(6-13)17-7/h4H,3,5-6H2,1-2H3
• InChI Key： QDXOKRPNKMGLCQ-UHFFFAOYSA-N
• SMILES： FCC1=C(C(=CC(CC(=O)OCC)=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 340
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-(fluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetate

Comprehensive Overview of Ethyl 2-(fluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806758-58-6)

Ethyl 2-(fluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806758-58-6) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoromethyl and trifluoromethoxy functional groups, exhibits remarkable potential in the development of novel bioactive molecules. Its molecular structure, combining methoxy and acetate moieties, makes it a versatile intermediate for synthesizing compounds with enhanced pharmacokinetic properties.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in drug discovery and material science. Researchers are particularly interested in how the fluoromethyl group influences the compound's metabolic stability and binding affinity. The presence of the trifluoromethoxy group further enhances its lipophilicity, a critical factor in optimizing drug delivery systems. These attributes align with current trends in precision medicine and sustainable agrochemicals, where efficiency and environmental impact are paramount.

The synthesis of Ethyl 2-(fluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetate involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include fluoromethylation and esterification, which require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, as they confirm the integrity of its functional groups and overall structure.

One of the most frequently searched questions about this compound is its solubility profile and stability under various pH conditions. Studies indicate that the ethyl acetate moiety contributes to its moderate solubility in organic solvents, while the fluorinated groups improve its resistance to enzymatic degradation. These properties make it a promising candidate for prodrug design, a hot topic in modern pharmacology aimed at improving drug bioavailability.

Another area of interest is the compound's potential role in crop protection. The trifluoromethoxy group, known for its pesticidal activity, has led to investigations into its efficacy against resistant pest strains. This aligns with the growing need for eco-friendly pesticides that minimize harm to non-target organisms. Researchers are also exploring its use in herbicide formulations, where its selective action could reduce environmental contamination.

From a commercial perspective, Ethyl 2-(fluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetate is available in limited quantities, primarily for research purposes. Suppliers often highlight its high purity grade (≥95%) and compliance with Good Laboratory Practice (GLP) standards. The compound's CAS No. 1806758-58-6 serves as a critical identifier for procurement and regulatory documentation, ensuring traceability and safety in handling.

In conclusion, Ethyl 2-(fluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetate represents a cutting-edge example of how fluorine chemistry is advancing multiple industries. Its applications span from pharmaceutical intermediates to agrochemical innovations, reflecting the broader shift toward sustainable chemistry. As research continues, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.